Cas no 888444-67-5 (N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide
• CAS No: 888444-67-5
• MF: C₂₅H₂₂N₂O₄
• MW: 414.453186511993
• CID: 6103741
• PubChem ID: 7501854
• Update Time: 2025-06-11

N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide
• N-(2-ethoxyphenyl)-3-[(2-methylbenzoyl)amino]-1-benzofuran-2-carboxamide
• AKOS024617091
• AB00677079-01
• F1883-0333
• 888444-67-5
• N-(2-ethoxyphenyl)-3-(2-methylbenzamido)benzofuran-2-carboxamide

• Inchi： 1S/C25H22N2O4/c1-3-30-21-15-9-7-13-19(21)26-25(29)23-22(18-12-6-8-14-20(18)31-23)27-24(28)17-11-5-4-10-16(17)2/h4-15H,3H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： JNFADGICYXUDKN-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2C)=C1C(NC1=CC=CC=C1OCC)=O

Computed Properties

• Exact Mass: 414.15795719g/mol
• Monoisotopic Mass: 414.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide

Professional Introduction to N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide (CAS No. 888444-67-5)

N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 888444-67-5, represents a unique structural motif that combines aromatic rings, amide functionalities, and heterocyclic systems, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural framework of N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide is characterized by its benzofuran core, which is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of the 2-ethoxyphenyl group introduces an electron-donating effect, which can modulate the electronic properties of the molecule, while the 2-methylbenzamido moiety provides a hydrogen bond acceptor site and enhances the compound's solubility in polar solvents.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. The benzofuran scaffold, in particular, has been extensively studied for its role in various biological processes, including inflammation, pain perception, and neurodegenerative diseases. The compound N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide aligns with this trend by incorporating structural elements that are known to interact favorably with biological receptors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzofuran core is typically constructed through cyclization reactions, followed by functional group modifications to introduce the 2-ethoxyphenyl and 2-methylbenzamido groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological potential of N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide has been explored through computational modeling and experimental studies. Molecular docking simulations have indicated that this compound can bind to several biological targets with high affinity, including enzymes and receptors involved in disease pathways. Preliminary pharmacokinetic studies have also demonstrated favorable properties such as good oral bioavailability and metabolic stability.

In the context of current research trends, N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide represents an excellent example of how structural diversity can be leveraged to discover novel therapeutic agents. The integration of different pharmacophoric elements into a single molecule allows for the fine-tuning of biological activity and selectivity. This approach is particularly relevant in the development of next-generation drugs that aim to address complex diseases with multiple targets.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of diverse compounds. High-throughput screening (HTS) techniques can be employed to rapidly assess the activity of this compound against a wide range of biological targets, facilitating the identification of lead compounds for further development.

The chemical properties of N-(2-ethoxyphenyl)-3-(2-methylbenzamido)-1-benzofuran-2-carboxamide also make it an interesting subject for materials science research. The presence of aromatic rings and amide groups contributes to its stability under various conditions, making it a candidate for applications in coatings, adhesives, or specialty polymers. Additionally, its ability to form hydrogen bonds could be exploited in the design of functional materials with specific interactions.

Ongoing studies are focused on optimizing the synthesis routes for this compound to improve scalability and cost-effectiveness. Green chemistry principles are being integrated into these processes to minimize environmental impact while maintaining high yields. The use of sustainable solvents and catalysts is being explored as part of these efforts.

The future prospects for N-(2-ethoxyphenyl)-3-(more...to be continued...) represent an exciting area for research and development. As our understanding of biological systems continues to grow, compounds like this one will play a crucial role in addressing unmet medical needs. The combination of innovative chemistry with cutting-edge biology holds the promise of transforming how we approach disease treatment.